Safynol
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Overview
Description
Safynol is a long-chain fatty alcohol.
Scientific Research Applications
Constituents and Biological Activity
- A study on Bidens pilosa L. identified (2S,3E,11E)-trideca-3,11-dien-5,7,9-triyne-1,2-diol as one of its constituents. This compound showed evident antimicrobial and antidiabetic activities (Sarg, Ateya, Farrag, & Abbas, 1991).
Novel Polyacetylenes and Anti-Proliferative Activities
- Research on Coreopsis tinctoria Nutt. isolated novel polyacetylenes, including compounds structurally related to (2S,3E,11E)-trideca-3,11-dien-5,7,9-triyne-1,2-diol. These compounds exhibited weak anti-proliferative activities (Liu et al., 2015).
Structural Synthesis Studies
- The synthesis and structure of a highly strained inside-outside bicycloalkane derivative were studied, providing insights into the structural complexities of related compounds (Gassman, Korn, Bailey, Johnson, Finer, & Clardy, 1979).
Angiogenic Activity
- In a study on Bidens parviflora Willd., compounds including polyacetylene glucosides structurally related to (2S,3E,11E)-trideca-3,11-dien-5,7,9-triyne-1,2-diol exhibited angiogenic activity (Zhu, Li, Yu, Jiang, Tian, Wang, Zhan, & Zhou, 2021).
Polyacetylene Glucosides and Biological Activities
- Bidens campylotheca produced four new polyacetylene glucosides, including compounds similar to (2S,3E,11E)-trideca-3,11-dien-5,7,9-triyne-1,2-diol. The study emphasized the importance of these compounds in phytochemistry (Bauer, Redl, & Davis, 1992).
Cytotoxicity Studies
- In Carthamus tinctorius florets, new polyacetylenes, structurally related to (2S,3E,11E)-trideca-3,11-dien-5,7,9-triyne-1,2-diol, showed cytotoxicity to human cancer cell lines (Liu, Xue, Han, Hua, & Yuan, 2018).
Dipeptidyl Peptidase IV Inhibitory Effects
- Coreopsis lanceolata flower constituents, including compounds similar to (2S,3E,11E)-trideca-3,11-dien-5,7,9-triyne-1,2-diol, exhibited inhibitory activity against dipeptidyl peptidase IV, suggesting potential therapeutic applications in type 2 diabetes mellitus (Kim, Paudel, Nam, Jin, Lee, & Han, 2020).
Properties
Molecular Formula |
C13H12O2 |
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Molecular Weight |
200.23 g/mol |
IUPAC Name |
(2S,3E,11E)-trideca-3,11-dien-5,7,9-triyne-1,2-diol |
InChI |
InChI=1S/C13H12O2/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14/h2-3,10-11,13-15H,12H2,1H3/b3-2+,11-10+/t13-/m0/s1 |
InChI Key |
GVCJUCQUVWZELI-BJGIVKRHSA-N |
Isomeric SMILES |
C/C=C/C#CC#CC#C/C=C/[C@@H](CO)O |
SMILES |
CC=CC#CC#CC#CC=CC(CO)O |
Canonical SMILES |
CC=CC#CC#CC#CC=CC(CO)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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